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An In-depth Technical Guide on the Structural Analysis and Chemical Properties of Hidrosmin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hidrosmin is a semi-synthetic flavonoid derived from diosmin, primarily utilized as a
vasoprotective and capillary-stabilizing agent for the treatment of venous insufficiency.[1][2] Its
enhanced water solubility compared to its parent compound, diosmin, improves bioavailability
and therapeutic efficacy.[3][4] This guide provides a comprehensive overview of the structural
characteristics, physicochemical properties, and analytical methodologies pertinent to
Hidrosmin, serving as a technical resource for professionals in pharmaceutical research and
development.

Chemical Structure and Identification

Hidrosmin is structurally a flavone glycoside. It is a hydroxyethylated derivative of diosmin,
which itself is the 7-rutinoside of diosmetin. The core structure consists of a flavone backbone
linked to a disaccharide (rutinose, which is composed of rhamnose and glucose) and further
modified with hydroxyethyl groups.[5] Commercial Hidrosmin is typically a mixture of mono-
and di-hydroxyethylated derivatives.[6]

IUPAC Name: 5-(2-hydroxyethoxy)-2-(3-hydroxy-4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-ylJoxymethyljoxan-2-
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ylJoxychromen-4-one[7][8]
CAS Number: 115960-14-0[3][8]
Chemical Formula: CsoH36016[1][9]

The following diagram illustrates the logical relationship and chemical transformation from the
parent compound Diosmin to Hidrosmin.

O-hydroxyethylation Hidrosmin

Diosmin (Mixture of hydroxyethyl

derivatives)
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Caption: Synthesis relationship between Diosmin and Hidrosmin.

Physicochemical Properties

The introduction of hydroxyethyl groups significantly alters the physicochemical properties of
Hidrosmin relative to diosmin, most notably its solubility.[4][10] A summary of its key properties
is presented below.
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Property Value Reference(s)

Molecular Weight 652.60 g/mol [11[31[8]

Off-white to pale yellow
Appearance _ [31[4]
crystalline powder

Melting Point >151°C (decomposes) [11]

B Soluble in water, slightly
Solubility ] [3][9][10][12]
soluble in methanol

LogP (calculated) -1.4to-1.7 [10]
Hydrogen Bond Donors 8 [10]
Hydrogen Bond Acceptors 16 [10]

Structural Analysis and Experimental Protocols

The structural elucidation and quality control of Hidrosmin rely on a combination of
chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard technique for the assay, impurity profiling, and stability testing of
Hidrosmin.[13][14] A reverse-phase method is typically employed.

Representative Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[13]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.05% formic
acid in water) and an organic solvent (e.g., methanol or acetonitrile).[13][15]

e Flow Rate: 1.0 - 1.2 mL/min.[15]

» Detection: UV detection at a wavelength of approximately 280 nm or 340-350 nm.[13][16]
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o Temperature: 30°C.[15]

o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase or
a suitable solvent like methanol to a known concentration.

e Quantification: The concentration of Hidrosmin and its impurities is determined by comparing
peak areas to those of a certified reference standard.[13]

The workflow for the analytical characterization and quality control of Hidrosmin is depicted
below.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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